molecular formula C6H12O3 B8686360 Dimethoxytetrahydrofurane CAS No. 53232-24-9

Dimethoxytetrahydrofurane

Cat. No.: B8686360
CAS No.: 53232-24-9
M. Wt: 132.16 g/mol
InChI Key: HRRAHRNQUBBIAR-UHFFFAOYSA-N
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Description

Dimethoxytetrahydrofurane, specifically 2,5-dimethoxytetrahydrofuran (CAS 696-59-3), is a fully saturated five-membered cyclic ether with methoxy (-OCH₃) substituents at the 2- and 5-positions. It is structurally distinct from partially unsaturated analogs like 2,5-dimethoxy-2,5-dihydrofuran (CAS 332-77-4), which retains one double bond in the furan ring . This compound is primarily utilized as a synthetic intermediate in organic chemistry, particularly as a precursor for 2(5H)-furanone derivatives and other bioactive molecules . Its utility stems from the reactivity of the ether and methoxy groups, enabling participation in cycloadditions, ring-opening reactions, and functional group transformations.

Properties

CAS No.

 53232-24-9

Molecular Formula

 C6H12O3

Molecular Weight

 132.16 g/mol

IUPAC Name

 2,2-dimethoxyoxolane

InChI

 InChI=1S/C6H12O3/c1-7-6(8-2)4-3-5-9-6/h3-5H2,1-2H3

InChI Key

 HRRAHRNQUBBIAR-UHFFFAOYSA-N

Canonical SMILES

 COC1(CCCO1)OC

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key differences between dimethoxytetrahydrofurane and structurally related tetrahydrofuran derivatives:

Compound CAS Number Structure Key Features Applications
2,5-Dimethoxytetrahydrofuran 696-59-3 Tetrahydrofuran with 2,5-methoxy Fully saturated; methoxy groups enhance electrophilicity and synthetic utility Intermediate for furanones, heterocyclic synthesis
Tetrahydrofuran (THF) 109-99-9 Unsubstituted tetrahydrofuran Polar aprotic solvent; high stability and low toxicity Solvent in Grignard reactions, polymer synthesis, and pharmaceutical processes
2-Ethoxytetrahydrofuran - Tetrahydrofuran with 2-ethoxy Ethoxy group increases steric hindrance and lipophilicity Limited data; potential solvent or intermediate in specialty chemicals
3-Methyltetrahydrofuran - Tetrahydrofuran with 3-methyl Methyl group enhances thermal stability and hydrophobicity Solvent in biofuels and biodegradable polymers

THF in Industrial Processes

  • Polymer Production : Critical solvent in polytetramethylene ether glycol (PTMEG) synthesis, a precursor for spandex fibers .

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